Cas no 82740-58-7 (N-tert-Butylnaphthalene-2-carboxamide)

N-tert-Butylnaphthalene-2-carboxamide is a specialized organic compound featuring a naphthalene core substituted with a carboxamide group at the 2-position and a tert-butyl moiety on the nitrogen. This structural configuration imparts steric hindrance and enhanced stability, making it useful in synthetic chemistry and material science applications. Its rigid aromatic backbone contributes to potential applications in ligand design or as an intermediate in pharmaceutical and agrochemical synthesis. The tert-butyl group may improve solubility in organic solvents while maintaining thermal resistance. The compound's well-defined structure allows for precise functionalization, offering versatility in research and industrial processes.
N-tert-Butylnaphthalene-2-carboxamide structure
82740-58-7 structure
Product Name:N-tert-Butylnaphthalene-2-carboxamide
CAS No:82740-58-7
MF:C15H17NO
MW:227.301584005356
MDL:MFCD00751511
CID:2803967
PubChem ID:667724
Update Time:2025-06-08

N-tert-Butylnaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-tert-Butylnaphthalene-2-carboxamide
    • CS-0207508
    • DTXCID00300951
    • SCHEMBL7759631
    • MFCD00751511
    • N-(tert-Butyl)-2-naphthamide
    • N-tert-Butyl Naphthalene-2-carboxamide
    • STK203789
    • SB77278
    • AKOS003283524
    • SR-01000369051-1
    • DTXSID60349881
    • BS-24304
    • 82740-58-7
    • GNUOLOZPACRWMI-UHFFFAOYSA-N
    • SR-01000369051
    • MDL: MFCD00751511
    • Inchi: 1S/C15H17NO/c1-15(2,3)16-14(17)13-9-8-11-6-4-5-7-12(11)10-13/h4-10H,1-3H3,(H,16,17)
    • InChI Key: GNUOLOZPACRWMI-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC2C=CC=CC=2C=1)NC(C)(C)C

Computed Properties

  • Exact Mass: 227.131014166Da
  • Monoisotopic Mass: 227.131014166Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 29.1Ų

N-tert-Butylnaphthalene-2-carboxamide Security Information

N-tert-Butylnaphthalene-2-carboxamide Pricemore >>

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Additional information on N-tert-Butylnaphthalene-2-carboxamide

Comprehensive Overview of N-tert-Butylnaphthalene-2-carboxamide (CAS No. 82740-58-7): Properties, Applications, and Industry Insights

N-tert-Butylnaphthalene-2-carboxamide (CAS No. 82740-58-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, material science, and fine chemical synthesis. This compound, characterized by its unique naphthalene backbone and tert-butyl carboxamide functional group, serves as a versatile building block for researchers and industrial applications. With the growing demand for high-performance additives and customized molecular structures, this compound has become a focal point in modern chemical innovation.

The structural features of N-tert-Butylnaphthalene-2-carboxamide contribute to its stability and reactivity, making it suitable for catalysis research and polymer modification. Recent studies highlight its potential in UV stabilizers and advanced coating materials, aligning with the industry's shift toward sustainable chemistry and green manufacturing. As environmental regulations tighten, the compound's low toxicity profile and biodegradability potential are being actively explored.

In the pharmaceutical sector, CAS No. 82740-58-7 is investigated for its role in drug delivery systems and bioactive molecule design. Researchers are leveraging its lipophilic properties to enhance the bioavailability of therapeutic agents, addressing common challenges in formulation science. The rise of AI-driven drug discovery has further amplified interest in such niche compounds, as computational models prioritize structurally diverse candidates.

From a commercial perspective, the global market for naphthalene derivatives is expanding, driven by demand in electronics, agrochemicals, and specialty chemicals. N-tert-Butylnaphthalene-2-carboxamide is often discussed in forums focusing on chemical sourcing and supply chain optimization, reflecting its strategic importance. Industry stakeholders frequently search for synthesis protocols, safety data sheets (SDS), and regulatory compliance updates related to this compound.

Emerging trends, such as circular economy practices and waste valorization, have also influenced research directions. For instance, efforts to repurpose naphthalene-based byproducts into high-value chemicals like CAS No. 82740-58-7 are gaining traction. This aligns with broader sustainability goals and answers frequent queries about eco-friendly alternatives in chemical production.

Analytical techniques for characterizing N-tert-Butylnaphthalene-2-carboxamide, including HPLC, NMR spectroscopy, and mass spectrometry, are critical for quality control. Laboratories emphasize method validation and impurity profiling to meet stringent industry standards. These topics are recurrent in technical discussions and scientific literature, underscoring the compound's complexity.

In summary, N-tert-Butylnaphthalene-2-carboxamide (CAS No. 82740-58-7) represents a convergence of innovation and practicality. Its applications span R&D laboratories to industrial-scale production, with ongoing studies exploring untapped potentials. As the chemical industry evolves, this compound is poised to remain relevant in addressing both scientific challenges and market demands.

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